2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H10F5N3O2/c15-10-5-8(3-4-20-10)12(23)22-9-1-2-11(21-6-9)24-7-14(18,19)13(16)17/h1-6,13H,7H2,(H,22,23)
• InChI Key: XGSTZULMKZSFQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1NC(=O)C2=CC(=NC=C2)F)OCC(C(F)F)(F)F
• Molecular Formula: C14H10F5N3O2
• Molecular Weight: 347.24 g/mol

Description

2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyridine derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide is not fully understood, but it is believed to inhibit the activity of certain enzymes and receptors. This compound has been shown to have inhibitory effects on the activity of protein kinases, which are involved in many cellular processes, including cell growth and division.
Biochemical and Physiological Effects:
2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, this compound has been shown to inhibit the growth of cancer cells and to reduce inflammation. It has also been shown to have effects on the central nervous system, including the potential to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide in lab experiments is its potential to inhibit the activity of specific enzymes and receptors, making it a valuable tool for studying these processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide. One direction is to further investigate its mechanism of action, which could lead to the development of more effective drugs. Another direction is to explore its potential applications in treating other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide involves the reaction of 2-fluoropyridine-4-carboxylic acid with 2,2,3,3-tetrafluoropropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting product is then treated with an acid to obtain the final compound.

Scientific Research Applications

2-fluoro-N-[6-(2,2,3,3-tetrafluoropropoxy)pyridin-3-yl]pyridine-4-carboxamide has potential applications in scientific research, particularly in the field of drug discovery. This compound has been shown to have inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of new drugs.